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Introduction
Poacic acid is a plant-derived stilbenoid compound that has garnered significant interest for its

potent antifungal activity.[1][2][3] First identified in lignocellulosic hydrolysates of grasses, this

natural product presents a novel molecular scaffold for the development of new antifungal

agents.[3][4] Its primary mechanism of action involves the disruption of the fungal cell wall, a

critical structure for fungal viability and a well-established target for antifungal drugs.[2][3][4]

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of Poacic acid, with a focus on its mechanism of action and the cellular

pathways it modulates.

Physicochemical Properties of Poacic Acid
Poacic acid, a decarboxylated product of 8-5'-diferulic acid, is a hydroxycinnamic acid

derivative.[5][6] While extensive biological data is available, a complete profile of its physical

properties such as melting and boiling points has not been extensively reported in the available

scientific literature.

Table 1: Physical and Chemical Properties of Poacic Acid
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Property Value Source

IUPAC Name

(2E)-3-{4-hydroxy-3-[(E)-2-(4-

hydroxy-3-

methoxyphenyl)ethenyl]-5-

methoxyphenyl}prop-2-enoic

acid

[6]

Molecular Formula C₁₉H₁₈O₆ [1]

Molecular Weight 342.34 g/mol [1]

Canonical SMILES

COC1=CC(=CC(=C1O)C=CC2

=CC(=C(C=C2)O)OC)C=CC(=

O)O

[1]

CAS Number 160097-32-5 [2]

Solubility

Soluble in DMSO (100

mg/mL); can be further diluted

in water.

[7]

Appearance
Crystalline solid (after

purification)
[8]

Biological Activity and Mechanism of Action
Poacic acid exhibits significant antifungal activity against a range of fungi, including the model

organism Saccharomyces cerevisiae and pathogenic species.[2][4] Its primary cellular target is

the fungal cell wall, where it disrupts the synthesis of β-1,3-glucan, a crucial structural

polysaccharide.[2][4]

Table 2: Antifungal Activity of Poacic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.yeastgenome.org/chemical/poacic_acid
https://pubs.acs.org/doi/10.1021/acs.biochem.3c00595
https://pubs.acs.org/doi/10.1021/acs.biochem.3c00595
https://pubs.acs.org/doi/10.1021/acs.biochem.3c00595
https://www.medchemexpress.com/poacic-acid.html
https://medicallabnotes.com/yeasts-broth-microdilution-testing-clsi-introduction-principle-clinical-significance-and-keynotes/
https://www.researchgate.net/publication/316502905_Scaled-up_production_of_poacic_acid_a_plant-derived_antifungal_agent
https://www.benchchem.com/product/b1248617?utm_src=pdf-body
https://www.medchemexpress.com/poacic-acid.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12526336/
https://www.medchemexpress.com/poacic-acid.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12526336/
https://www.benchchem.com/product/b1248617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism Activity Metric Value Source

Saccharomyces

cerevisiae
IC₅₀ 111 µg/mL (324 µM) [9][10]

Saccharomyces

cerevisiae

Significant growth

inhibition
≥ 256 µg/mL (48h) [2]

Plasma membrane-

compromised Candida

albicans mutants

Fungicidal effect - [2]

The mechanism of action of Poacic acid is distinct from that of echinocandin antifungals, which

directly inhibit the β-1,3-glucan synthase enzyme complex. Instead, Poacic acid appears to

directly bind to the β-1,3-glucan polymer itself, thereby disrupting the assembly and integrity of

the cell wall.[4] This disruption of the cell wall leads to cell lysis and fungal death.

Experimental Protocols
Synthesis of Poacic Acid
A scaled-up, three-step synthesis of Poacic acid from commercially available ferulic acid has

been described.[8]

Workflow for Poacic Acid Synthesis
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Step 1: Esterification Step 2: Dehydrodimerization Step 3: Hydrolysis & Purification

Ferulic Acid Ethyl Ferulate
Ethanol, Acetyl Chloride

Crude DiferulatesPeroxidase Crystalline Poacic Acid

Alkaline Hydrolysis,
Flash Chromatography

Preparation

Inoculation & Incubation MIC Determination

Prepare serial dilutions
of Poacic acid in a

96-well plate

Inoculate wells with
yeast suspension

Prepare standardized
yeast inoculum

Incubate plates at 35°C
for 24-48 hours

Visually determine the lowest
concentration with significant

growth inhibition (MIC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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